Cas no 941886-61-9 (N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 941886-61-9
• MF: C₂₄H₁₉Cl₂N₃O₄
• MW: 484.331363916397
• CID: 5442289
• Update Time: 2025-05-17

N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)acetamide
• N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C24H19Cl2N3O4/c1-32-20-12-21(33-2)18(11-17(20)26)27-22(30)13-29-19-9-8-15(25)10-16(19)23(28-24(29)31)14-6-4-3-5-7-14/h3-12H,13H2,1-2H3,(H,27,30)
• InChI Key： LJQCCIIXBGGSDA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=C(OC)C=C1OC)(=O)CN1C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2)=NC1=O

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 941886-61-9): A Comprehensive Overview

N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 941886-61-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The structural complexity and unique functional groups of this compound make it a valuable candidate for further research and development in drug discovery.

The chemical structure of N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide is characterized by a quinazolinone core linked to a substituted phenyl ring through an acetamide moiety. The presence of multiple chlorine atoms and methoxy groups contributes to its pharmacological profile and bioavailability. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In the context of antitumor activity, N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has shown promising results in inhibiting the growth of various cancer cell lines. Specifically, it has demonstrated significant cytotoxic effects against breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK/ERK pathways. These findings have been corroborated by multiple in vitro and in vivo studies, underscoring the potential of this compound as a lead candidate for anticancer drug development.

Beyond its antitumor properties, N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This dual action against both cancer and inflammation makes it a versatile candidate for further exploration in drug discovery.

The pharmacokinetic properties of N-(5-chloro-2,4-dimethoxyphenyl)-2-(6-chloro-2-o xo - 4 - phen yl - 1 , 2 - dihydroquinazolin - 1 - yl ) acetamide have also been studied extensively. Its oral bioavailability is moderate to high, making it suitable for oral administration in therapeutic settings. Additionally, the compound exhibits good stability under physiological conditions and has a favorable safety profile in preclinical toxicity studies. These attributes are crucial for advancing the compound into clinical trials.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of N-(5-chloro - 2 , 4 - dimethoxyphen yl ) - 2 - ( 6 - chlor o - 2 - ox o - 4 - phen yl - 1 , 2 - dihydroquinazolin - 1 - yl ) acetamide . Molecular docking studies have identified key binding sites on target proteins such as kinases and transcription factors. These insights have guided the rational design of more potent and selective analogs with improved therapeutic potential.

In conclusion, N-(5-chlor o - 2 , 4 - dimeth oxy phen yl ) - 2 - ( 6 - chlor o - 2 - ox o - 4 - phen yl - 1 , 2 - dihydroquinazolin - 1 - yl ) acetamide (CAS No. 941886–61–9) represents a promising lead compound with diverse biological activities. Its potential as an anticancer agent and anti-inflammatory drug makes it an attractive target for further research and development. Ongoing studies aim to optimize its pharmacological properties and evaluate its efficacy in clinical settings.